7-fluoro-8aH-isoquinolin-1-one

• Molecular Formula: C9H6FNO
• Molecular Weight: 163.15 g/mol
• IUPAC Name: 7-fluoro-8aH-isoquinolin-1-one
• InChI: InChI=1S/C9H6FNO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-5,8H
• InChI Key: ROSDIJXCGOIDNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2C1=CC=NC2=O)F

Description

7-Fluoro-8aH-isoquinolin-1-one is a fluorinated derivative of isoquinoline, a nitrogen-containing heteroaromatic compound. Isoquinolines are known for their diverse biological activities and are found in many naturally occurring alkaloids.

Preparation Methods

Synthetic Routes and Reaction Conditions

Several synthetic routes have been developed for the preparation of 7-fluoro-8aH-isoquinolin-1-one. One common method involves the direct fluorination of isoquinolin-1-one using reagents such as Selectfluor® in acetonitrile . Another approach is the cyclization of a precursor bearing a pre-fluorinated benzene ring . These methods typically require specific reaction conditions, such as refluxing or ambient temperature, depending on the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of catalysts and efficient purification techniques is essential to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

7-Fluoro-8aH-isoquinolin-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the isoquinoline ring.

Substitution: Fluorine substitution reactions are common, where the fluorine atom can be replaced with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like halogens or organometallic compounds. Reaction conditions vary depending on the desired transformation, with some reactions requiring elevated temperatures or specific solvents .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield quinoline derivatives, while substitution reactions can produce a variety of fluorinated compounds .

Scientific Research Applications

7-Fluoro-8aH-isoquinolin-1-one has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial properties.

Industry: Utilized in the development of materials with unique properties, such as organic light-emitting diodes (OLEDs) and other electronic devices

Mechanism of Action

The mechanism of action of 7-fluoro-8aH-isoquinolin-1-one involves its interaction with specific molecular targets. For instance, it may inhibit enzymes like DNA gyrase and topoisomerase IV, leading to the stabilization of enzyme-DNA complexes and subsequent cell death . This mechanism is similar to that of fluoroquinolone antibiotics, which are known for their effectiveness against bacterial infections .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 7-fluoro-8aH-isoquinolin-1-one include other fluorinated isoquinolines and quinolines, such as:

• 5-Fluoro-isoquinoline
• 6-Fluoro-isoquinoline
• 7-Fluoro-quinoline

Uniqueness

What sets this compound apart from these similar compounds is its specific fluorination pattern and the resulting unique chemical and biological properties. The position of the fluorine atom can significantly influence the compound’s reactivity and interactions with biological targets, making it a valuable compound for targeted research and applications .